
Validated UPLC-MS/MS Method for Muscle
Tissue Analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulfaquinoxaline

CAS No.: 59-40-5

Cat. No.: S544134

Get Quote

For researchers requiring a confirmatory method, the following protocol, validated in a 2016 study, is

suitable for detecting SQX in broiler chicken muscle tissue alongside other antibiotics [1] [2].

Parameter Specification

Analytical Technique Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry

(UPLC-MS/MS)

Chromatographic
Column

Agilent Zorbax Eclipse XDB C18 (4.6 x 30 mm, 3.5 μm)

Mobile Phase A Water with 0.2% heptafluorobutyric acid (HFBA)

Mobile Phase B Acetonitrile

Flow Rate 0.6 mL/min

Injection Volume 10 μL

Ionization Mode Positive Electrospray Ionization (ESI+)

Sample Size 2 g of muscle (thigh or breast)

Extraction Solvent 8 mL of 5% Trichloroacetic Acid (TCA) solution

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s544134?utm_src=pdf-body
https://www.smolecule.com/products/s544134?utm_src=pdf-interest
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0166402
https://pmc.ncbi.nlm.nih.gov/articles/PMC5112995/
https://www.smolecule.com/products/s544134?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Parameter Specification

Sample Clean-up Ultrasonic bath (10 min), orbital shaker (10 min), centrifugation, and PTFE
membrane filtration (0.2 μm)

The workflow for this multi-residue analysis can be visualized as follows:

Start: 2g Muscle Tissue

Extract with 8mL
5% TCA Solution

Ultrasonic Bath
(10 min)

Orbital Shaker
(10 min)

Centrifuge
(14,462 x g, 4°C, 10 min)

Filter Supernatant
(0.2 μm PTFE Membrane)
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Key Depletion Findings in Broiler Chickens

The same 2016 study administered SQX to broilers via drinking water and monitored residue levels in

muscle tissue, yielding the following critical findings [1] [2]:

Finding Detail

Post-Treatment
Residues

Residues exceeding the 100 μg kg⁻¹ MRL were found in muscle up to two days
after discontinuation of the medication.

Depletion Time After four days of withdrawal, the concentration of SQX in muscle was below
the method's Limit of Quantification (LOQ).

Rapid Metabolism The study concluded that SQX and the other antimicrobials investigated were
rapidly metabolized and eliminated from broiler muscles.

Commercially Available ELISA Kits

For higher-throughput screening, Enzyme-Linked Immunosorbent Assay (ELISA) kits are available. The

table below summarizes the performance of different kits in various matrices. Please note that these are for

research use only [3] [4] [5].

Kit Provider /
Property

Creative Diagnostics MSE Supplies Finder SZ

Catalog Number DEIA035 E-FS-E050-96 E109007

Detection
Method

Competitive ELISA Competitive ELISA Competitive ELISA

Validated
Matrices

Tissues, honey, serum,
urine, milk

Muscle, serum, urine, honey,
milk, feed, egg

Tissues, feed, milk,
eggs, honey

Approx.
Incubation Time

~1 hour ~1 hour ~1 hour (45 min + 15
min)
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Kit Provider /
Property

Creative Diagnostics MSE Supplies Finder SZ

Detection Limits
(LOD)

Tissue: 2 ppb; Milk: 20

ppb; Honey: 1 ppb

Muscle: 0.5-2.5 ppb; Milk: 10

ppb; Honey: 0.5 ppb

Not explicitly stated

in snippet

Frequently Asked Questions

Q1: What is the regulatory Maximum Residue Limit (MRL) for Sulfaquinoxaline in poultry tissues?

The MRL for most sulfonamides, including Sulfaquinoxaline, in edible tissues is set at 100 μg kg⁻¹ (ppb)

in many regions, including the European Union [6] [1] [2]. Japan has a stricter MRL of 20 μg per kg for sulfa

residues [6].

Q2: My sample recovery for SQX is low and inconsistent. What could be the issue? Low recovery in

residue analysis often stems from the extraction process. Ensure that:

The extraction procedure is followed precisely, especially the timing for ultrasonic extraction and

shaking [1] [2].
The sample is properly homogenized before weighing to ensure a representative aliquot.

The pH of the extraction environment is controlled. The use of trichloroacetic acid (TCA) in the
cited method helps precipitate proteins and extract the analyte efficiently [1] [2].

Q3: I am detecting Sulfaquinoxaline in my control samples. How can I improve method specificity?

UPLC-MS/MS is highly specific. To confirm your results:

Check the multiple reaction monitoring (MRM) transitions and the ratio between the quantifier and
qualifier ions.

Ensure proper chromatographic separation to isolate SQX from other matrix components or
interfering sulfonamides. The use of HFBA as a mobile phase additive can improve separation and

ionization [1] [2]. For ELISA methods, cross-reactivity with other sulfonamides is possible. Consult the
kit's datasheet for specific cross-reactivity data [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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